Cas no 38100-61-7 (3(2H)-Isoxazolone,2-(2-bromoacetyl)-5-methyl-)

• Product Name: 3(2H)-Isoxazolone,2-(2-bromoacetyl)-5-methyl-
• CAS No: 38100-61-7
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• CID: 298045
• PubChem ID: 12414999
• Update Time: 2025-04-19

3(2H)-Isoxazolone,2-(2-bromoacetyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,2-(2-bromoacetyl)-5-methyl-
• 3(2H)-Isoxazolone,2-(bromoacetyl)-5-methyl- (9CI)
• 2-(2-bromoacetyl)-5-methyl-1,2-oxazol-3-one
• 38100-61-7
• 2-(2-Bromoacetyl)-5-methylisoxazol-3(2H)-one

• Inchi： 1S/C6H6BrNO3/c1-4-2-5(9)8(11-4)6(10)3-7/h2H,3H2,1H3
• InChI Key： ZLKKQUGNVUNSJF-UHFFFAOYSA-N
• SMILES： BrCC(N1C(C=C(C)O1)=O)=O

Computed Properties

• Exact Mass: 218.95308
• Monoisotopic Mass: 218.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61